Cas no 129385-65-5 (Macarangin)

Macarangin structure
Macarangin structure
Product Name:Macarangin
CAS No:129385-65-5
MF:C25H26O6
MW:422.471286584587
CID:211766
PubChem ID:10047854
Update Time:2024-11-04

Macarangin Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,6-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-
    • 4H-1-Benzopyran-4-one,6-(3,7-dimethyl-2,6-octadienyl)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-, (E)-
    • 4H-1-Benzopyran-4-one,6-[(2E)-3,7-dimethyl-2,6-octadienyl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-(9CI)
    • Macarangin
    • 4H-1-Benzopyran-4-one, 6-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-
    • 6-[(2E)-3,7-Dimethyl-2,6-octadienyl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • (E)-6-(3,7-dimethyl-2,6-octadienyl)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-Benzopyran-4-one
    • 6-(3,7-dimethylocta-2,6-dienyl)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
    • BDBM50339155
    • 6-((2E)-3,7-dimethylocta-2,6-dien-1-yl)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • 6-[(2E)-3,7-dimethylocta-2,6-dienyl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)chromen-4-one
    • 129385-65-5
    • CHEMBL478764
    • Q27138363
    • 6-((2E)-3,7-dimethylocta-2,6-dienyl)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)chromen-4-one
    • LMPK12111980
    • 6-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • NSC-721161
    • SCHEMBL21065396
    • CS-1068536
    • HY-N12941
    • CHEBI:70022
    • NSC721161
    • Inchi: 1S/C25H26O6/c1-14(2)5-4-6-15(3)7-12-18-19(27)13-20-21(22(18)28)23(29)24(30)25(31-20)16-8-10-17(26)11-9-16/h5,7-11,13,26-28,30H,4,6,12H2,1-3H3/b15-7+
    • InChI Key: MBIJQAHZUBUPNM-VIZOYTHASA-N
    • SMILES: C1(C2=CC=C(O)C=C2)OC2=CC(O)=C(C/C=C(\C)/CC/C=C(/C)\C)C(O)=C2C(=O)C=1O

Computed Properties

  • Exact Mass: 422.17293854g/mol
  • Monoisotopic Mass: 422.17293854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 739
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.931
  • Topological Polar Surface Area: 107Ų

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